Cas no 2580178-19-2 (methyl 4-amino-2-oxabicyclo2.2.1heptane-1-carboxylate)

• Product Name: methyl 4-amino-2-oxabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580178-19-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5658491
• PubChem ID: 165889624
• Update Time: 2025-08-04

methyl 4-amino-2-oxabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate
• 2580178-19-2
• EN300-27731703
• methyl 4-amino-2-oxabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C8H13NO3/c1-11-6(10)8-3-2-7(9,4-8)5-12-8/h2-5,9H2,1H3
• InChI Key： XYZXAIROSCKOCO-UHFFFAOYSA-N
• SMILES： O1CC2(CCC1(C(=O)OC)C2)N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-2-oxabicyclo2.2.1heptane-1-carboxylate

Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580178-19-2): A Comprehensive Overview

Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate, identified by its CAS number 2580178-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both amino and carboxylate functional groups makes it a versatile building block for the creation of more intricate molecular architectures.

The< strong>nomenclature of this compound follows the IUPAC system, which provides a precise and unambiguous description of its structural features. The term "bicyclo[2.2.1]heptane" refers to a bicyclic system consisting of three rings, with the first two rings being cyclopropane and cyclopentane, respectively, while the third ring is a five-membered heterocycle containing an oxygen atom. This unique structural motif imparts distinct chemical properties that are exploited in various synthetic applications.

The< strong>amino group at the 4-position and the carboxylate group at the 1-position are critical for the reactivity and functionality of this compound. The amino group can participate in hydrogen bonding interactions, making it valuable in the design of molecular recognition systems such as receptors and enzymes. Additionally, the carboxylate group can act as a weak acid or base, influencing the compound's solubility and stability in different environments.

Recent advancements in pharmaceutical research have highlighted the importance of bicyclic compounds in drug discovery due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate has been investigated as a potential scaffold for developing novel therapeutic agents targeting various biological pathways. Its rigid structure provides stability, while the presence of functional groups allows for further derivatization to achieve specific biological activities.

In synthetic chemistry, this compound serves as a valuable intermediate for constructing more complex molecules. The< strong>bicyclo[2.2.1]heptane core can be modified through various reactions such as nucleophilic substitution, elimination, or cyclization, enabling access to a wide range of derivatives with tailored properties. These derivatives may exhibit enhanced binding affinity or selectivity for biological targets, making them promising candidates for further development.

The< strong>pharmacological potential of Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate has been explored in several preclinical studies. Researchers have demonstrated its ability to interact with specific enzymes and receptors, suggesting applications in treating conditions such as inflammation, pain, and neurological disorders. The compound's unique structural features may allow it to penetrate biological membranes effectively, improving its bioavailability and therapeutic efficacy.

The< strong>synthetic methodologies employed in producing Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate have been refined over recent years to enhance yield and purity. Advances in catalytic techniques and green chemistry principles have enabled more efficient and environmentally friendly synthesis routes. These improvements are crucial for scaling up production while minimizing waste and energy consumption, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The< strong>biological activity of this compound has been further investigated through computational modeling and experimental testing. Molecular docking studies have revealed its potential binding interactions with target proteins, providing insights into its mechanism of action. Additionally, in vitro assays have shown promising results regarding its ability to modulate biological pathways relevant to disease processes.

In conclusion, Methyl 4-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylate (CAS No.< strong>2580178-19-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse applications.< strong>The compound's potential as a drug scaffold and intermediate continues to be explored through interdisciplinary research efforts aimed at developing innovative therapies for human health challenges.